Cas no 1807107-31-8 (Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate
• CAS No: 1807107-31-8
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4886861
• Update Time: 2025-05-23

Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate

• Inchi： 1S/C9H8F2INO3/c1-2-16-9(15)6-5(14)3-4(7(10)11)8(12)13-6/h3,7,14H,2H2,1H3
• InChI Key： OOOPYHYYURXBBU-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(C(=O)OCC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate

Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate: A Comprehensive Overview

Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate, with the CAS number 1807107-31-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with various functional groups, including a difluoromethyl group, a hydroxyl group, and an ethyl carboxylate moiety. The presence of these groups imparts the compound with distinct chemical and biological properties, making it a valuable molecule for research and development.

The synthesis of Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate involves advanced organic synthesis techniques, often leveraging the principles of convergent synthesis and stereochemistry to achieve high yields and purity. Recent advancements in catalytic processes have enabled more efficient pathways for its production, reducing costs and environmental impact. The compound's structure is particularly amenable to further functionalization, allowing researchers to explore its potential in diverse applications.

One of the most promising areas of research involving this compound is its application in drug discovery. The pyridine ring serves as a versatile scaffold for attaching bioactive groups, making it an attractive candidate for developing new therapeutic agents. For instance, studies have shown that Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate exhibits potent antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer drug. Additionally, its ability to modulate key cellular pathways involved in inflammation and oxidative stress has positioned it as a potential candidate for treating chronic inflammatory diseases.

Beyond its medicinal applications, Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate has also found relevance in the field of materials science. Its unique electronic properties make it a suitable candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has explored its role as a building block for constructing two-dimensional materials with tailored electronic properties, opening new avenues for nanotechnology applications.

The compound's chemical stability and reactivity also make it an ideal substrate for exploring novel synthetic methodologies. For example, recent studies have demonstrated its utility in enantioselective synthesis, where it serves as a chiral auxiliary to facilitate the construction of complex molecular architectures with high enantioselectivity. This has significant implications for the development of chiral drugs and agrochemicals.

In terms of environmental impact, Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate has been evaluated for its biodegradability and toxicity profiles. Preliminary studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be environmentally benign when used responsibly. However, further research is needed to fully understand its long-term ecological effects.

Looking ahead, the continued exploration of Ethyl 3-(difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxylate's properties is expected to yield groundbreaking discoveries across multiple disciplines. Its versatility as a chemical building block positions it as a key molecule in the development of next-generation therapies, materials, and technologies.